Cas no 1361561-79-6 (Methyl 6-amino-5-(perchlorophenyl)picolinate)

• Product Name: Methyl 6-amino-5-(perchlorophenyl)picolinate
• CAS No: 1361561-79-6
• MF: C₁₃H₇Cl₅N₂O₂
• MW: 400.471878290176
• CID: 4966048
• Update Time: 2025-06-09

Methyl 6-amino-5-(perchlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-5-(perchlorophenyl)picolinate

• Inchi： 1S/C13H7Cl5N2O2/c1-22-13(21)5-3-2-4(12(19)20-5)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3,(H2,19,20)
• InChI Key： KKOYTSSNJYAAQZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C(=O)OC)N=C1N)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 399.892066 g/mol
• Monoisotopic Mass: 397.895016 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 65.2
• Molecular Weight: 400.5

Additional information on Methyl 6-amino-5-(perchlorophenyl)picolinate

Recent Advances in the Study of Methyl 6-amino-5-(perchlorophenyl)picolinate (CAS: 1361561-79-6)

Methyl 6-amino-5-(perchlorophenyl)picolinate (CAS: 1361561-79-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique perchlorophenyl and picolinate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, molecular interactions, and biological activities, providing new insights into its mechanism of action and potential uses in drug development.

The synthesis of Methyl 6-amino-5-(perchlorophenyl)picolinate has been optimized in recent research to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These methodological advancements have facilitated more reliable and reproducible studies on its biological properties.

In vitro and in vivo studies have demonstrated that Methyl 6-amino-5-(perchlorophenyl)picolinate exhibits notable activity against specific molecular targets. For instance, recent findings suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Additionally, its interaction with cellular receptors has been explored, revealing its ability to modulate signaling pathways that are critical in various disease states.

The pharmacological profile of Methyl 6-amino-5-(perchlorophenyl)picolinate has also been a focus of recent investigations. Studies have assessed its pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable bioavailability and metabolic stability, which are essential for its progression into clinical trials. However, further research is needed to fully understand its safety profile and potential side effects.

Beyond its therapeutic potential, Methyl 6-amino-5-(perchlorophenyl)picolinate has also been explored for its applications in chemical biology. Its unique structure allows it to serve as a versatile building block for the synthesis of more complex molecules. Researchers have utilized it in the development of novel probes and inhibitors, contributing to a deeper understanding of biological processes at the molecular level.

In conclusion, Methyl 6-amino-5-(perchlorophenyl)picolinate (CAS: 1361561-79-6) represents a promising compound with diverse applications in drug discovery and chemical biology. Recent advancements in its synthesis, characterization, and biological evaluation have laid a solid foundation for future research. Continued exploration of its mechanisms and therapeutic potential is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.